Cas no 289483-82-5 (4-Methyl-7-nitro-1H-indole-3-carbonitrile)

4-Methyl-7-nitro-1H-indole-3-carbonitrile is a heterocyclic organic compound featuring a nitro-substituted indole core with a cyano group at the 3-position and a methyl group at the 4-position. This structure imparts reactivity suitable for pharmaceutical and agrochemical intermediates, particularly in the synthesis of biologically active molecules. The nitro group enhances electrophilic properties, facilitating further functionalization, while the cyano group offers versatility in nucleophilic addition or cyclization reactions. Its crystalline form ensures stability and ease of handling in synthetic applications. The compound is valued for its role in constructing complex indole derivatives, making it a useful building block in medicinal chemistry and material science research.

4-Methyl-7-nitro-1H-indole-3-carbonitrile structure

289483-82-5 structure

Product Name:4-Methyl-7-nitro-1H-indole-3-carbonitrile

CAS No:289483-82-5

MF:C₁₀H₇N₃O₂

MW:201.181481599808

MDL:MFCD17779298

CID:1110413

PubChem ID:11622527

Update Time:2025-10-14

4-Methyl-7-nitro-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-methyl-7-nitro-1H-Indole-3-carbonitrile
- 3-cyano-4-methyl-7-nitro-1H-indole
- XDNBPEYPQDBCIK-UHFFFAOYSA-N
- AK201825
- M28825
- AMY7648
- SY251608
- DTXSID701269854
- MFCD17779298
- CS-0096442
- SCHEMBL2769856
- 289483-82-5
- AKOS027252756
- DB-068036
- 1H-Indole-3-carbonitrile, 4-methyl-7-nitro-
- AS-65722
- 4-Methyl-7-nitro-1H-indole-3-carbonitrile
- MDL： MFCD17779298
- Inchi： 1S/C10H7N3O2/c1-6-2-3-8(13(14)15)10-9(6)7(4-11)5-12-10/h2-3,5,12H,1H3
- InChI Key： XDNBPEYPQDBCIK-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=C(C)C2C(C#N)=CNC=21)=O

Computed Properties

Exact Mass: 201.05391
Monoisotopic Mass: 201.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 85.4
XLogP3: 2

Experimental Properties

PSA: 82.72

4-Methyl-7-nitro-1H-indole-3-carbonitrile Pricemore >>

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